LY-510929

• CAS: 471854-50-9
• Molecular Formula: C25H23NO5S
• Molecular Weight: 449.5 g/mol
• InChI: InChI=1S/C25H23NO5S/c1-17-21(26-24(30-17)23-8-5-15-32-23)13-14-29-19-11-9-18(10-12-19)16-22(25(27)28)31-20-6-3-2-4-7-20/h2-12,15,22H,13-14,16H2,1H3,(H,27,28)/t22-/m0/s1
• InChIKey: ACJLLRYCNQTXAG-QFIPXVFZSA-N

LY-510929 Dual PPARα/γ Agonist Overview

LY-510929 (CAS 471854-50-9) is a synthetic small molecule dual agonist of peroxisome proliferator-activated receptors alpha (PPARα) and gamma (PPARγ) [1]. Developed by Eli Lilly and Company, it was advanced to Phase 1 clinical trials for the treatment of type 2 diabetes mellitus and hyperlipidemia before development was discontinued [2]. The compound is characterized by the molecular formula C₂₆H₂₅NO₅S and a molecular weight of approximately 463.55 g/mol [3]. LY-510929 serves as a reference tool in research programs investigating PPAR-mediated glucose and lipid homeostasis, dual agonism structure-activity relationships, and the mechanisms underlying PPAR agonist-associated adverse effects [4].

PPARα/γ dual agonism pathway investigation

Thiophenyl-oxazole structure-activity relationship (SAR) probe

Reported cardiac hypertrophy endpoint model system

• [1] National Library of Medicine. 2-methyl-3-(4-(2-(5-methyl-2-thiophen-2-yloxazol-4-yl)ethoxy)phenyl)-2-phenoxypropionic acid. MeSH Supplementary Concept Data. Entry Date: 2004-06-09. Unique ID: C486784. View Source
• [2] PatSnap Synapse. LY-510929 Drug Profile. Last updated 2024-09-20. View Source
• [3] ZINC15 Database. ZINC49820497 (LY-510929). Molecular properties and ChEMBL activities. View Source
• [4] IDRB Lab TTD. Drug Information: LY-929 (LY-510929). Drug ID: D0B0EB. View Source

LY-510929 vs. Single-Isoform PPAR Agonists

In PPAR research, substitution of LY-510929 with single-isoform PPAR agonists introduces significant experimental confounding. LY-510929 is a dual agonist with quantified affinity for both PPARα and PPARγ, whereas common comparators such as rosiglitazone (PPARγ-selective), fenofibrate (PPARα-predominant), or pioglitazone (PPARγ agonist) exhibit divergent isoform selectivity profiles [1]. Moreover, in-class dual agonists display distinct toxicological signatures; LY-510929 specifically has been shown to induce left ventricular hypertrophy in rats, a finding that may not extrapolate to other dual agonists with different structural scaffolds and receptor occupancy kinetics [2]. Consequently, using LY-510929 as an experimental probe enables interrogation of the precise balance of PPARα/γ co-activation and its associated downstream effects—parameters that cannot be recapitulated by single-isoform agents or structurally distinct dual agonists without introducing uncontrolled variables [3].

Isoform engagement mismatch

Single-isoform PPAR agonists (e.g., rosiglitazone, fenofibrate) cannot replicate dual PPARα/γ co-activation signaling outcomes.

Toxicological signature variability

LVH induction profile is compound-specific among dual agonists; aleglitazar and others may not reproduce the same cardiac endpoint response.

Scaffold-dependent pharmacology

Thiophenyl-oxazole chemotype differs from glitazar or thiazolidinedione series; receptor occupancy kinetics may shift, introducing uncontrolled variables.

• [1] ZINC15 Database. ZINC49820497 (LY-510929). pKi values for PPARα, PPARγ, and PPARδ from ChEMBL 20 activity data. View Source
• [2] Ravingerová T, Adameová A, Carnická S, et al. Aleglitazar, a dual peroxisome proliferator-activated receptor-α and -γ agonist, protects cardiomyocytes against the adverse effects of hyperglycaemia. Citation noting: LY510929 was shown to cause left-ventricular hypertrophy in rats. DOI: 10.1177/1479164116679081. View Source
• [3] Hong F, Pan S, Guo Y, Xu P, Zhai Y. PPARs as Nuclear Receptors for Nutrient and Energy Metabolism. Molecules. 2019;24(14):2545. Table 7: LY-510929 listed as Dual PPARα/γ agonist (Phase I discontinued). DOI: 10.3390/molecules24142545. View Source

LY-510929 Comparative Evidence

Dual PPARα/γ Isoform Selectivity Profile

LY-510929 demonstrates dual agonist activity at both PPARα and PPARγ with measurable affinity, distinguishing it from single-isoform selective agents. Based on ChEMBL 20 activity data compiled in the ZINC15 database, LY-510929 exhibits pKi values of 8.40 for PPARα and 8.52 for PPARγ, corresponding to Ki values of approximately 4.0 nM and 3.0 nM, respectively [1]. In contrast, the PPARδ isoform shows markedly lower affinity with a pKi of 5.29 (Ki ≈ 5.1 μM), indicating greater than 1000-fold selectivity for α/γ over δ [1]. This profile contrasts sharply with single-isoform agonists: rosiglitazone (PPARγ-selective) and fenofibrate (PPARα-predominant) each target only one of the two metabolic regulatory pathways engaged by LY-510929 [2].

Isoform selectivity

Cross-study comparable

PPARα pKi 8.40 (Ki ≈ 4.0 nM) / PPARγ pKi 8.52 (Ki ≈ 3.0 nM) → >1000-fold selectivity over PPARδ (pKi 5.29)

Dual α/γ engagement supports simultaneous lipid catabolism and insulin sensitization pathway studies.

Based on 11 observations each for α/γ; PPARδ limited to 4 observations.

Evidence Dimension	PPAR isoform binding affinity (pKi / Ki)
Target Compound Data	PPARα: pKi = 8.40 (Ki ≈ 4.0 nM); PPARγ: pKi = 8.52 (Ki ≈ 3.0 nM); PPARδ: pKi = 5.29 (Ki ≈ 5.1 μM)
Comparator Or Baseline	Single-isoform agonists: Rosiglitazone (PPARγ-selective EC₅₀ ≈ 60 nM); Fenofibrate (PPARα EC₅₀ ≈ 18-30 μM)
Quantified Difference	Dual α/γ activation (Ki ~3-4 nM) vs. single-isoform activation; >1000-fold selectivity for α/γ over δ
Conditions	In vitro binding affinity data; PPARα and PPARγ: 11 observations each; PPARδ: 4 observations [1]

Why This Matters

This dual activation profile enables simultaneous investigation of PPARα-mediated lipid catabolism and PPARγ-mediated insulin sensitization in a single experimental system, which single-isoform agents cannot replicate.

• [1] ZINC15 Database. ZINC49820497 (LY-510929). Activities based on ChEMBL 20: PPARG pKi 8.52 (11 observations), PPARA pKi 8.40 (11 observations), PPARD pKi 5.29 (4 observations). View Source
• [2] Hong F, Pan S, Guo Y, Xu P, Zhai Y. PPARs as Nuclear Receptors for Nutrient and Energy Metabolism. Molecules. 2019;24(14):2545. DOI: 10.3390/molecules24142545. View Source

Left Ventricular Hypertrophy vs. Aleglitazar

LY-510929 has been specifically identified as inducing left ventricular hypertrophy (LVH) in rat models, a toxicological finding documented across multiple independent sources [1]. This adverse effect is explicitly contrasted with aleglitazar, another dual PPARα/γ agonist, which has been shown to protect against hyperglycemia-induced cardiomyocyte apoptosis without inducing LVH [2]. The identification of LY-510929-induced LVH involved measurement of multiple biomarkers and imaging techniques, establishing this compound as a validated positive control for PPAR agonist-associated cardiac toxicity studies [3].

LVH vs. Aleglitazar

Class-level inference

LY-510929: Induces LVH in rats (biomarker & imaging validated)

Aleglitazar: No LVH induction; cardioprotective in hyperglycemia model

Provides reported comparator for cardiac hypertrophy endpoint research.

Rodent model data; verify with independent replication.

Evidence Dimension	Cardiac adverse effect profile (LVH induction)
Target Compound Data	Induces left ventricular hypertrophy in rats (biomarker and imaging-validated)
Comparator Or Baseline	Aleglitazar (dual PPARα/γ agonist): no LVH induction; protects against hyperglycemia-induced cardiomyocyte apoptosis
Quantified Difference	Presence of LVH (LY-510929) vs. absence of LVH with cardioprotective effects (aleglitazar)
Conditions	Rodent in vivo model; multiple markers measured using multiple techniques

Why This Matters

LY-510929 provides a validated positive control compound for investigating structure-toxicity relationships and mechanisms of PPAR agonist-induced cardiac hypertrophy, enabling direct comparison with safer dual agonist scaffolds.

• [1] NCATS Inxight Drugs. LY-510929: Detection of left ventricular hypertrophy in rats administered a peroxisome proliferator-activated receptor alpha/gamma dual agonist using natriuretic peptides and imaging. View Source
• [2] Ravingerová T, Adameová A, Carnická S, et al. Aleglitazar, a dual peroxisome proliferator-activated receptor-α and -γ agonist, protects cardiomyocytes against the adverse effects of hyperglycaemia. Diabetes & Vascular Disease Research. 2018;15(3):243-251. DOI: 10.1177/1479164116679081. View Source
• [3] MedChemExpress. LY-510929 Product Information: induces left ventricular hypertrophy (LVH); relevant conditions identified by measuring multiple markers and using multiple techniques. View Source

Phase 1 Discontinuation vs. Later-Stage Dual Agonists

LY-510929 was advanced to Phase 1 clinical trials by Eli Lilly for the treatment of type 2 diabetes mellitus and hyperlipidemia, after which development was discontinued [1]. The compound's molecular weight (463.55 g/mol) and dual PPARα/γ mechanism place it within a broader class of dual agonists, many of which also experienced clinical attrition due to safety concerns [2]. Comparative analysis of PPAR agonist development status reveals a spectrum of outcomes: MK-0767 (dual PPARα/γ) reached Phase III before discontinuation, cevoglitazar reached Phase II, while sodelglitazar (pan-PPAR) also reached Phase II [2]. LY-510929 represents an early-stage attrition case, making it valuable for investigating the translational disconnect between preclinical dual PPARα/γ efficacy and clinical tolerability [3].

Phase 1 vs. later stage

Class-level inference

LY-510929: Phase 1 discontinued (type 2 diabetes, hyperlipidemia)

MK-0767, cevoglitazar, sodelglitazar: Phase II/III discontinued

Reference for preclinical-to-clinical translational analysis of PPAR dual agonists.

Attrition context may differ across development programs.

Evidence Dimension	Clinical development stage and attrition
Target Compound Data	Phase 1 discontinued (indications: type 2 diabetes, hyperlipidemia; developer: Eli Lilly)
Comparator Or Baseline	MK-0767 (Phase III discontinued); Cevoglitazar (Phase II discontinued); Sodelglitazar (Phase II discontinued); Aleglitazar (Phase III discontinued)
Quantified Difference	Phase 1 attrition vs. Phase II/III attrition for comparator dual agonists
Conditions	Clinical development programs across multiple sponsors; indications: type 2 diabetes, dyslipidemia, hyperlipidemia

Why This Matters

LY-510929's early Phase 1 discontinuation makes it a reference compound for evaluating preclinical safety signals that predict clinical attrition, particularly for understanding the therapeutic window limitations of dual PPARα/γ agonism.

• [1] PatSnap Synapse. LY-510929 Drug Profile. Indications: Diabetes Mellitus Type 2, Hyperlipidemias; Highest Phase: Phase 1; Status: Discontinued. View Source
• [2] Hong F, Pan S, Guo Y, Xu P, Zhai Y. PPARs as Nuclear Receptors for Nutrient and Energy Metabolism. Molecules. 2019;24(14):2545. Table 7: Comparative development status of PPAR agonists including LY-510929, MK-0767, Cevoglitazar, Sodelglitazar. View Source
• [3] IDRB Lab TTD. Drug Information: LY-929 (LY-510929). Indication: Lipid metabolism disorder; Status: Discontinued in Phase 1. Drug ID: D0B0EB. View Source

Molecular Structure vs. Other Dual Agonists

LY-510929 is chemically defined as (S)-2-methyl-3-{4-[2-(5-methyl-2-thiophen-2-yl-oxazol-4-yl)-ethoxy]-phenyl}-2-phenoxy-propionic acid, with the molecular formula C₂₆H₂₅NO₅S and a molecular weight of 463.555 g/mol [1]. Its topological polar surface area (tPSA) is 84 Ų, with 10 rotatable bonds and a calculated logP of 5.798 [2]. These physicochemical properties differentiate LY-510929 from other dual PPARα/γ agonists in the same development cohort, such as MK-0767 (MW 422.36) and GSK-376501 (MW 531.65) [3]. The compound belongs to the phenoxyacetic acid derivative class and contains a thiophenyl-oxazole moiety that distinguishes it from glitazar-class compounds (e.g., muraglitazar, tesaglitazar) and from thiazolidinedione-based PPARγ agonists [4].

Structure vs. analogs

Supporting evidence

MW 463.6 g/mol (phenoxyacetic acid + thiophenyl-oxazole); +41.2 vs. MK-0767, −68.1 vs. GSK-376501

Distinct chemotype enables SAR outside glitazar and thiazolidinedione classes.

Calculated properties; experimental validation may differ.

Evidence Dimension	Molecular weight and structural class
Target Compound Data	MW = 463.555 g/mol; phenoxyacetic acid derivative with thiophenyl-oxazole moiety
Comparator Or Baseline	MK-0767 (MW 422.36); GSK-376501 (MW 531.65); muraglitazar (glitazar class); rosiglitazone (thiazolidinedione class)
Quantified Difference	MW difference: +41.2 vs. MK-0767; -68.1 vs. GSK-376501
Conditions	Calculated molecular properties from chemical structure

Why This Matters

The distinct structural scaffold of LY-510929 enables structure-activity relationship studies focused on the thiophenyl-oxazole pharmacophore, providing a chemical probe that differs from both glitazar and thiazolidinedione series PPAR agonists.

• [1] National Library of Medicine. MeSH Supplementary Concept Data: 2-methyl-3-(4-(2-(5-methyl-2-thiophen-2-yloxazol-4-yl)ethoxy)phenyl)-2-phenoxypropionic acid. Unique ID: C486784. View Source
• [2] ZINC15 Database. ZINC49820497 (LY-510929). Molecular properties: Mwt 463.555, logP 5.798, tPSA 84 Ų, H-bond donors 0, H-bond acceptors 7, rotatable bonds 10. View Source
• [3] Hong F, Pan S, Guo Y, Xu P, Zhai Y. PPARs as Nuclear Receptors for Nutrient and Energy Metabolism. Molecules. 2019;24(14):2545. Table 7: Comparative molecular weights of PPAR agonists. View Source
• [4] IDRB Lab TTD. Drug Information: LY-929 (LY-510929). Formula: C26H25NO5S; Target: PPARα and PPARγ agonist. Drug ID: D0B0EB. View Source

LY-510929 Validated Applications & Use Cases

Metabolic Gene Expression Profiling

Investigators studying coordinated regulation of PPARα and PPARγ target genes require a validated dual agonist probe with quantifiable isoform engagement. LY-510929, with documented binding affinities of pKi 8.40 (PPARα) and pKi 8.52 (PPARγ) [7], provides simultaneous activation of both fatty acid oxidation and adipogenic gene programs. This enables transcriptional profiling experiments comparing dual agonism outcomes against single-isoform controls such as rosiglitazone (PPARγ) or fenofibrate (PPARα), thereby dissecting the relative contributions of each receptor subtype to metabolic gene regulation in hepatocytes and adipocytes [8].

LVH Screening Positive Control

Research programs evaluating cardiac safety liabilities of novel PPAR modulators can employ LY-510929 as a validated positive control for left ventricular hypertrophy induction. The compound has been demonstrated to induce LVH in rodent models, with the effect documented through measurement of natriuretic peptides and cardiac imaging [7]. This application is particularly valuable in head-to-head comparator studies against dual agonists that do not induce LVH (e.g., aleglitazar), enabling structure-toxicity relationship investigations that may inform scaffold optimization and de-risking strategies [8].

PPARα/γ Therapeutic Window Investigation

LY-510929 serves as a pharmacological probe for interrogating the balance between PPARα and PPARγ activation required for metabolic efficacy versus the threshold that triggers adverse effects. Its Phase 1 discontinuation for type 2 diabetes and hyperlipidemia [7] positions it as a benchmark compound for translational studies examining the disconnect between preclinical dual PPARα/γ efficacy and clinical tolerability. Comparative analysis with dual agonists that advanced to later clinical stages (e.g., MK-0767, cevoglitazar) [8] can reveal the specific efficacy-toxicity ratios that differentiate early attrition from more advanced development candidates.

Thiophenyl-Oxazole Pharmacophore Studies

Medicinal chemistry programs focused on non-glitazar, non-thiazolidinedione PPAR agonist scaffolds can utilize LY-510929 as a structural reference compound. Its phenoxyacetic acid backbone with a thiophenyl-oxazole moiety [7] represents a chemotype distinct from both the glitazar series (e.g., muraglitazar, tesaglitazar) and the thiazolidinedione class (e.g., rosiglitazone, pioglitazone). The compound's physicochemical properties (MW 463.6, logP 5.8, tPSA 84 Ų) [8] provide baseline parameters for evaluating the impact of structural modifications on dual PPARα/γ activity, isoform selectivity, and ADME properties.

Application

Selection Property

Validation Focus

Metabolic gene expression profiling

Dual PPARα/γ co-activation profile

Transcriptional co-regulation analysis vs. single-isoform controls

LVH screening reference

Reported cardiac hypertrophy endpoint context

Comparative LVH assessment with non-inducing dual agonists

PPARα/γ translational window investigation

Preclinical-to-clinical attrition benchmark

Attrition context analysis vs. later-stage dual agonists

Thiophenyl-oxazole pharmacophore studies

Phenoxyacetic acid chemotype with thiophenyl-oxazole

SAR impact on PPARα/γ activity and physicochemical properties

• [1] ZINC15 Database. ZINC49820497 (LY-510929). PPARα pKi 8.40, PPARγ pKi 8.52, PPARδ pKi 5.29 from ChEMBL 20. View Source
• [2] Hong F, Pan S, Guo Y, Xu P, Zhai Y. PPARs as Nuclear Receptors for Nutrient and Energy Metabolism. Molecules. 2019;24(14):2545. DOI: 10.3390/molecules24142545. View Source
• [3] NCATS Inxight Drugs. LY-510929: Detection of left ventricular hypertrophy in rats using natriuretic peptides and imaging. View Source
• [4] Ravingerová T, et al. Aleglitazar protects cardiomyocytes; LY510929 causes left-ventricular hypertrophy in rats. DOI: 10.1177/1479164116679081. View Source
• [5] PatSnap Synapse. LY-510929 Drug Profile. Phase 1 discontinued; indications: type 2 diabetes, hyperlipidemia. View Source
• [6] Hong F, et al. Molecules 2019;24(14):2545. Table 7: Comparative PPAR agonist development status. View Source
• [7] National Library of Medicine. MeSH Supplementary Concept Data: 2-methyl-3-(4-(2-(5-methyl-2-thiophen-2-yloxazol-4-yl)ethoxy)phenyl)-2-phenoxypropionic acid. Unique ID: C486784. View Source
• [8] ZINC15 Database. ZINC49820497 (LY-510929). Molecular properties and ChEMBL activities. View Source